1-Iodoimidazo[1,5-a]pyridine

• IUPAC Name: 1-iodoimidazo[1,5-a]pyridine
• InChI: InChI=1S/C7H5IN2/c8-7-6-3-1-2-4-10(6)5-9-7/h1-5H
• InChI Key: DDAJSPWQQIHUCH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=CN2C=C1)I
• Molecular Formula: C7H5IN2
• Molecular Weight: 244.03 g/mol

Description

1-Iodoimidazo[1,5-a]pyridine is a chemical compound with the CAS Number: 1422773-18-9. It has a molecular weight of 244.03 and is recognized as a significant structural component of a large number of agrochemicals and pharmaceuticals.

Synthesis Analysis

Imidazo[1,5-a]pyridine is synthesized from readily available starting materials. The synthesis involves various transformations such as cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions. A transition-metal-free sp3 C–H amination reaction has been established for imidazo[1,5-a]pyridine synthesis employing molecular iodine from 2-pyridyl ketones and alkylamines.

Molecular Structure Analysis

The molecular structure of 1-Iodoimidazo[1,5-a]pyridine contains a total of 16 bonds; 11 non-H bonds, 10 multiple bonds, 10 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, 1 Imidazole, and 1 Pyridine.

Chemical Reactions Analysis

Imidazo[1,5-a]pyridine derivatives have attracted growing attention due to their unique chemical structure and versatility. They have great potential in several research areas, from materials science to the pharmaceutical field.

Physical And Chemical Properties Analysis

1-Iodoimidazo[1,5-a]pyridine is a solid at room temperature. It should be stored in a refrigerator.

Scientific Research Applications

Agrochemicals and Pharmaceuticals

Imidazo[1,5-a]pyridine serves as a significant structural component in both agrochemicals and pharmaceuticals. . Its versatile nature makes it valuable for drug discovery and crop protection.

Materials Science

The stable scaffold of imidazo[1,5-a]pyridine finds applications in materials science. Innovations abound in this field, with promising developments reported in optoelectronic devices, sensors, and imaging systems. .

Optoelectronic Devices

Imidazo[1,5-a]pyridine derivatives exhibit remarkable photophysical properties, making them suitable candidates for optoelectronic applications. .

Chemical Biology and Sensors

Imidazo[1,5-a]pyridine’s compact structure and stability make it an excellent choice for developing cell membrane probes. These fluorescent probes aid in studying cellular processes, drug interactions, and membrane dynamics. .

Covalent Inhibitors

The search for novel scaffolds for covalent inhibitors (TCIs) has led to the exploration of imidazo[1,2-a]pyridine derivatives. Researchers have harnessed this core backbone to develop covalent warheads for cancer treatment. .

Mechanism of Action

While the specific mechanism of action for 1-Iodoimidazo[1,5-a]pyridine is not mentioned in the search results, imidazo[1,5-a]pyridine nuclei and derivatives have been recognized for their wide range of applications in medicinal chemistry.

Safety and Hazards

The compound has been classified under GHS07 with the signal word "Warning". It has hazard statements H315, H319, H335 indicating that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing its mist, gas, or vapors, and avoiding contact with skin and eyes.

Future Directions

Imidazo[1,5-a]pyridine derivatives have been recognized for their wide range of applications in medicinal chemistry. They have great potential in several research areas, from materials science to the pharmaceutical field. In recent years, many promising innovations have been reported in different technological applications, such as optoelectronic devices, sensors, anti-cancer drugs, and emitters for confocal microscopy and imaging.

Synthesis routes and methods

Procedure details

To a solution of imidazo[1,5-a]pyridine (0.50 g, 4.23 mmol) in EtOH (8 mL) and water (4 mL) was added sodium bicarbonate (1.07 g, 12.7 mmol) followed by iodine (1.61 g, 6.35 mmol). The dark maroon-brown heterogeneous reaction mixture was stirred at room temperature overnight then quenched with aqueous 10% Na2S2O3, diluted with water and extracted with EtOAc (3×). The combined organics were washed with water, dried over MgSO4 and concentrated. The residue was purified by silica gel chromatography with 20% to 50% EtOAc/hexanes to afford 649 mg (63%) of 1-iodo-imidazo[1,5-a]pyridine as a light brown solid (light sensitive). 1H NMR (CDCl3, 300 MHz): δ (ppm) 8.13 (s, 1H), 7.92 (d, J=6.8 Hz, 1H), 7.33 (d, J=9.4 Hz, 1H), 6.80 (dd, J=9.4, 6.8 Hz, 1H), 6.56-6.69 (m, 1H).